Cas no 1233860-28-0 ((R)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate)

• Product Name: (R)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate
• CAS No: 1233860-28-0
• MF: C₁₅H₂₂FN₃O₂
• MW: 295.35248708725
• CID: 4788397
• Update Time: 2025-05-22

(R)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate
• (R)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C15H22FN3O2/c1-15(2,3)21-14(20)18-10-7-8-19(9-10)13-11(16)5-4-6-12(13)17/h4-6,10H,7-9,17H2,1-3H3,(H,18,20)/t10-/m1/s1
• InChI Key： JDYBOEDURNOSFZ-SNVBAGLBSA-N
• SMILES： FC1=CC=CC(=C1N1CC[C@H](C1)NC(=O)OC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 67.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 440.3±45.0 °C at 760 mmHg
• Flash Point: 220.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(R)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate

Introduction to (R)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate (CAS No. 1233860-28-0)

The compound (R)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate (CAS No. 1233860-28-0) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of interest for researchers in the medical and chemical sciences.

Structural Insights and Synthesis

The molecular structure of (R)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate is characterized by a pyrrolidine ring system, which is a five-membered nitrogen-containing ring. The pyrrolidine moiety is substituted at the 3-position with a tert-butyl carbamate group, while the 1-position is attached to a 2-amino-6-fluorophenyl group. This substitution pattern contributes to the compound's stereochemistry, with the (R) configuration at the chiral center being critical for its biological activity.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediates such as amino fluorobenzene derivatives and subsequent coupling reactions to form the pyrrolidine ring. The stereochemical control during synthesis is essential to ensure the desired (R)-configuration, which plays a pivotal role in determining the compound's pharmacokinetic and pharmacodynamic properties.

Pharmacological Properties and Research Findings

Recent studies have highlighted the potential of (R)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate as a candidate for drug development, particularly in the treatment of neurological disorders. The compound has demonstrated promising results in preclinical models, showcasing its ability to modulate key neurotransmitter systems and exert neuroprotective effects.

One of the most notable findings from recent research is the compound's interaction with glutamate receptors, which are central to various neurological conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. The ability of (R)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate to modulate these receptors suggests its potential as a therapeutic agent in managing these conditions.

Additionally, studies have explored the compound's bioavailability and metabolic stability. Preclinical data indicate that (R)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate exhibits favorable pharmacokinetic profiles, with efficient absorption and minimal metabolic liabilities. These attributes are crucial for its potential translation into clinical applications.

Applications and Future Prospects

The versatility of (R)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate lies in its ability to target multiple pathways involved in neurological diseases. Its unique chemical structure allows for selective binding to specific receptor subtypes, minimizing off-target effects and enhancing therapeutic efficacy.

Current research efforts are focused on optimizing the compound's delivery mechanisms and evaluating its safety profile in preclinical models. These studies aim to pave the way for clinical trials, where (R)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate could be tested for its efficacy in treating conditions such as epilepsy and neurodegenerative diseases.

Moreover, the compound's structural flexibility offers opportunities for further modification and optimization. Researchers are exploring analogs with enhanced potency and selectivity, leveraging computational chemistry tools to design next-generation compounds with improved therapeutic indices.

Conclusion

In summary, (R)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin